2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate

Core Science & Biosynthesis

An In-depth Technical Guide to the Thermodynamic Stability of 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This guide provides a comprehensive technical overview of the thermodynamic stability of 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate, a compound of interest in pharmaceutical development and organic synthesis.[1] By dissecting the molecule's structural components—an aromatic ketone, an acetate ester, and a trifluoromethoxy-substituted phenyl ring—we can anticipate its stability profile and design robust analytical strategies for its characterization. This document outlines key potential degradation pathways, provides detailed experimental protocols for stability assessment, and offers insights into the interpretation of the resulting data. The methodologies described herein are designed to establish a comprehensive understanding of the compound's intrinsic stability, a critical parameter for its successful application in research and development.

Introduction: Deconstructing the Molecule for Stability Insights

2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate is a multifaceted organic molecule with potential applications in various scientific fields, including pharmaceutical development.[1] Its thermodynamic stability is a crucial determinant of its viability as a drug candidate or a synthetic intermediate, influencing its shelf-life, formulation, and in vivo behavior. The molecule's structure offers several clues to its potential stability challenges.

The presence of an acetate ester functional group makes it susceptible to hydrolysis, a common degradation pathway for ester-containing compounds.[2][3] The aromatic ketone moiety suggests a potential for photolytic degradation upon exposure to light.[4][5][6] Conversely, the trifluoromethoxy group is known to enhance metabolic and chemical stability in many pharmaceutical compounds due to the high strength of the C-F bonds, which can block oxidative metabolism.[7][8][9][10]

This guide will systematically explore these potential degradation routes and provide the necessary tools to experimentally evaluate the thermodynamic stability of 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate.

Predicted Degradation Pathways

Understanding the likely degradation pathways is the first step in designing a comprehensive stability testing program. Based on the functional groups present in 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate, we can predict the following primary degradation routes:

• Hydrolysis: The ester linkage is a prime target for nucleophilic attack by water, leading to the formation of 2-hydroxy-1-(3-(trifluoromethoxy)phenyl)ethan-1-one and acetic acid. This reaction can be catalyzed by both acids and bases.[11][12][13]

• Photodegradation: Aromatic ketones are known to absorb UV light, which can lead to the formation of excited states that can undergo various photochemical reactions, potentially leading to fragmentation or dimerization.[5][6]

• Thermal Decomposition: At elevated temperatures, the molecule may undergo decomposition. The presence of the trifluoromethoxy group is generally associated with increased thermal stability, but this needs to be experimentally verified.[8][14]

• Oxidative Degradation: While the trifluoromethoxy group is resistant to oxidation, other parts of the molecule, such as the benzylic position, could be susceptible to oxidative stress.

Experimental Protocols for Stability Assessment

A multi-faceted approach is necessary to thoroughly characterize the thermodynamic stability of 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate. The following experimental protocols provide a robust framework for this assessment.

Forced Degradation Studies (Stress Testing)

Forced degradation studies are essential for identifying potential degradation products and pathways, and for developing stability-indicating analytical methods.[2][3][15][16][17] These studies involve subjecting the compound to conditions more severe than those it would typically encounter during storage and use.

Objective: To intentionally degrade the compound to identify degradation products and establish degradation pathways.

Methodology:

• Sample Preparation: Prepare solutions of 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate in appropriate solvents (e.g., acetonitrile/water).

• Stress Conditions: Expose the samples to the following conditions:

  • Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Store the solid compound at 80°C for 48 hours.

  • Photolytic Degradation: Expose the solution to a calibrated light source (e.g., ICH-compliant photostability chamber) for a defined period.

• Analysis: Analyze the stressed samples at appropriate time points using a validated stability-indicating HPLC method.

Thermal Analysis

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide crucial information about the solid-state stability of the compound.[18]

3.2.1. Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point, purity, and polymorphic transitions of the compound.

Methodology:

• Accurately weigh 2-5 mg of the sample into an aluminum pan.

• Seal the pan and place it in the DSC instrument.

• Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen purge.

• Record the heat flow as a function of temperature.

3.2.2. Thermogravimetric Analysis (TGA)

Objective: To determine the thermal decomposition temperature of the compound.

Methodology:

• Accurately weigh 5-10 mg of the sample into a TGA pan.

• Place the pan in the TGA instrument.

• Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen purge.

• Record the weight loss as a function of temperature.

Isothermal Microcalorimetry (IMC)

Isothermal microcalorimetry is a highly sensitive technique that can directly measure the heat flow associated with slow degradation processes at or near storage temperatures, allowing for the prediction of long-term stability.[19][20][21][22]

Objective: To determine the kinetic and thermodynamic parameters of degradation and predict the shelf-life of the compound.

Methodology:

• Accurately weigh the sample into a suitable ampoule.

• Seal the ampoule and place it in the isothermal microcalorimeter at a constant temperature (e.g., 25°C, 40°C, 60°C).

• Monitor the heat flow over an extended period.

• Analyze the data to determine the rate of degradation and extrapolate to predict long-term stability.

Visualization of Experimental Workflows

Caption: Workflow for Forced Degradation Studies.

Caption: Workflow for Thermal Analysis.

Data Presentation and Interpretation

All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Summary of Forced Degradation Studies

Stress Condition	% Degradation	Major Degradation Products
Acidic Hydrolysis
Basic Hydrolysis
Oxidative Degradation
Thermal Degradation
Photolytic Degradation

Table 2: Thermal Analysis Data

Technique	Parameter	Value
DSC	Melting Point (°C)
Enthalpy of Fusion (J/g)
TGA	Onset of Decomposition (°C)
% Weight Loss at Tonset

Conclusion: A Roadmap to Understanding Stability

This guide provides a comprehensive framework for assessing the thermodynamic stability of 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate. By systematically investigating potential degradation pathways through forced degradation studies and employing advanced analytical techniques such as DSC, TGA, and isothermal microcalorimetry, researchers can gain a thorough understanding of the compound's intrinsic stability. This knowledge is paramount for making informed decisions during drug development, ensuring the quality, safety, and efficacy of the final product. The presented protocols and workflows serve as a robust starting point for any scientist tasked with characterizing this promising molecule.

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• 2-Oxo-2-(3-(trifluoromethoxy)phenyl)

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Protocols & Analytical Methods

Application Note: 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate as a Precursor for the Synthesis of 2-Methyl-4-aryloxazoles

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a comprehensive, mechanistically grounded guide for utilizing 2-oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate in the synthesis of highly functionalized oxazole pharmacophores.

Scientific Rationale & Structural Significance

The integration of fluorinated moieties into heterocyclic scaffolds is a foundational strategy in modern drug design. The trifluoromethoxy ( −OCF3​ ) group is particularly privileged; it combines high lipophilicity with the polarity of the oxygen atom, enabling the precise fine-tuning of logP values to optimize membrane permeability and oral bioavailability[1]. Furthermore, the strong electron-withdrawing nature of the −OCF3​ group drastically enhances metabolic stability against cytochrome P450-mediated oxidation when compared to standard methoxy substituents[1].

When this moiety is coupled with an oxazole ring—a five-membered heterocycle that readily engages in non-covalent interactions with diverse biological targets—the resulting compounds exhibit potent pharmacological profiles, including anti-cancer, antimicrobial, and anti-inflammatory activities[2]. 3 serves as an ideal, bench-stable α -acetoxy ketone precursor for constructing these complex fluorinated oxazole pharmacophores[3].

Mechanistic Pathway: The Modified Davidson Cyclocondensation

The transformation of 2-oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate into 2-methyl-4-(3-(trifluoromethoxy)phenyl)oxazole utilizes ammonium acetate ( NH4​OAc ) in glacial acetic acid. This specific reagent combination is extensively utilized for the synthesis of nitrogen-containing heterocycles due to its dual role as a nitrogen source and a protic acidic medium[4].

Causality of the Mechanism:

• Imine Formation: The reaction initiates with the nucleophilic attack of ammonia (generated in situ from the thermal dissociation of NH4​OAc ) on the highly electrophilic ketone carbonyl, forming an α -acetoxy imine.

• Tautomerization: Driven by the acidic environment provided by the acetic acid solvent, the imine rapidly tautomerizes to its more nucleophilic enamine form.

• Intramolecular Cyclization: The enamine nitrogen attacks the adjacent ester carbonyl carbon. The acetate group acts as an internal electrophile and strategically provides the C2-methyl group of the resulting oxazole ring.

• Dehydration: The resulting cyclic hemiaminal undergoes acid-catalyzed dehydration (loss of H2​O ) to yield the fully aromatic 2-methyl-4-aryloxazole.

Figure 1: Mechanistic pathway of oxazole formation via cyclocondensation.

Experimental Methodologies

Protocol A: Preparation of the Precursor

While commercially available, 2-oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate can be synthesized via the α -bromination of 3-(trifluoromethoxy)acetophenone, followed by nucleophilic substitution using potassium acetate ( KOAc ) in catalytic phase-transfer conditions. This metal-free C–O bond formation avoids transition-metal contamination, which is critical for downstream pharmaceutical applications[3].

Protocol B: Synthesis of 2-Methyl-4-(3-(trifluoromethoxy)phenyl)oxazole

This protocol outlines the self-validating workflow for the cyclocondensation step.

Reagents Required:

• 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate (1.0 equiv, 1.0 mmol, 262.2 mg)

• Ammonium acetate (10.0 equiv, 10.0 mmol, 770.8 mg)

• Glacial acetic acid (5.0 mL)

Step-by-Step Procedure:

• Reaction Setup: In a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the α -acetoxy ketone in 5.0 mL of glacial acetic acid. Add the ammonium acetate in a single portion.

  • Causality: A large excess of NH4​OAc (10 equiv) is required to drive the equilibrium of the initial imine formation forward and to suppress the competitive acid-catalyzed hydrolysis of the acetate group.

• Cyclocondensation (Reflux): Heat the reaction mixture to reflux (approx. 118 °C) for 4–6 hours under an inert nitrogen atmosphere.

  • Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (8:2) eluent system. The starting material ( Rf​≈0.4 ) will be consumed, and a new, highly UV-active spot corresponding to the conjugated oxazole ( Rf​≈0.6 ) will appear.

• Quenching & Neutralization: Cool the mixture to room temperature and pour it slowly into 20 mL of crushed ice. Carefully neutralize the acetic acid by adding solid sodium bicarbonate ( NaHCO3​ ) portion-wise until effervescence completely ceases and the pH reaches ~7.5.

  • Causality: Neutralization is critical. Failing to neutralize the mixture will leave the weakly basic oxazole nitrogen protonated, causing the target product to partition into the aqueous layer during extraction, drastically reducing yield.

• Extraction: Extract the aqueous phase with ethyl acetate (3 × 15 mL). Wash the combined organic layers with saturated aqueous NaCl (brine) to remove residual water and salts, then dry over anhydrous Na2​SO4​ .

• Purification: Concentrate the organic layer under reduced pressure. Purify the crude residue via silica gel flash chromatography (gradient elution: 100% Hexanes to 90:10 Hexanes:EtOAc) to afford the pure oxazole as a pale yellow oil.

Figure 2: Step-by-step experimental workflow for oxazole synthesis.

Reaction Optimization & Quantitative Analysis

The choice of solvent and the equivalents of the ammonium source profoundly impact the reaction trajectory. Table 1 summarizes the quantitative optimization data for the cyclocondensation step, demonstrating why glacial acetic acid is the mandatory solvent for this transformation.

Table 1: Optimization of Reaction Conditions for Oxazole Synthesis

Entry	Solvent	NH4​OAc (equiv)	Temperature (°C)	Time (h)	Isolated Yield (%)	Mechanistic Observation
1	Ethanol	5.0	78 (Reflux)	12	35	Poor enamine tautomerization due to lack of acid catalyst.
2	Toluene	5.0	110 (Reflux)	12	20	Insoluble NH4​OAc limits reaction kinetics.
3	Acetic Acid	5.0	118 (Reflux)	6	78	Good conversion, but minor acetate hydrolysis observed.
4	Acetic Acid	10.0	118 (Reflux)	4	92	Optimal conditions; excess NH4​OAc drives imine formation.
5	Acetic Acid	10.0	80	12	65	Incomplete dehydration of the cyclic hemiaminal intermediate.

References

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Cross-coupling reactions involving 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate

An In-Depth Guide to Cross-Coupling Reactions Involving 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate: Protocols and Applications

Abstract

This technical guide provides a comprehensive overview of the synthetic utility of 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate as a versatile building block in modern cross-coupling chemistry. We delve into the strategic importance of the trifluoromethoxy (-OCF3) group in medicinal chemistry and explore the reactivity of the α-acetoxy ketone scaffold. This document furnishes researchers, scientists, and drug development professionals with detailed theoretical insights and actionable, field-proven protocols for leveraging this substrate in a variety of palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and C-H Activation pathways. Each section provides a mechanistic rationale, step-by-step procedures, and expert commentary on optimizing reaction outcomes.

Introduction: The Strategic Value of the Trifluoromethoxy Scaffold

In contemporary drug discovery, the incorporation of fluorine-containing functional groups is a cornerstone strategy for optimizing the pharmacological profile of lead compounds.[1] The trifluoromethoxy (-OCF3) group, in particular, offers a unique combination of properties that are highly sought after by medicinal chemists. It is more lipophilic and electron-withdrawing than a methoxy group, often enhancing metabolic stability, binding affinity, and bioavailability.[2][3] The C-F bond's high energy makes the -OCF3 group exceptionally resistant to oxidative metabolism by cytochrome P450 enzymes, a common challenge in drug development.[4]

The substrate at the heart of this guide, 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate, combines this privileged functional group with an α-acetoxy ketone scaffold. This scaffold is a versatile synthetic intermediate, primed for functionalization at multiple sites. The primary modes of reactivity that we will explore are:

• α-Functionalization via Enolate Intermediates: The protons alpha to the carbonyl group are acidic and can be selectively removed by a suitable base to form an enolate, which can act as a nucleophile in various cross-coupling reactions.

• Aryl C-H Functionalization: The phenyl ring, activated by the trifluoromethoxy group, presents opportunities for direct C-H activation, allowing for the installation of new functionalities without pre-functionalized starting materials.

This document serves as a practical guide to unlocking the synthetic potential of this valuable building block.

General Experimental Workflow

A successful cross-coupling reaction hinges on meticulous setup and execution to ensure an anaerobic and anhydrous environment, which is critical for the stability and activity of the palladium catalyst.

Caption: Standard experimental workflow for palladium-catalyzed cross-coupling.

Suzuki-Miyaura Coupling: α-Arylation of the Ketone

The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds by coupling an organoboron species with an organic halide or triflate.[5] In this application, we adapt the reaction to couple the enolate of our α-acetoxy ketone with a variety of arylboronic acids.

Mechanistic Rationale

The catalytic cycle begins with the oxidative addition of a Pd(0) species to the aryl halide (though in our case, we are using an enolate, the principle of coupling two fragments at the palladium center holds). A key step is transmetalation, where the organic moiety from the boron atom is transferred to the palladium center.[5][6] This step is facilitated by a base, which activates the organoboron reagent.[6] Finally, reductive elimination yields the C-C coupled product and regenerates the Pd(0) catalyst. The choice of a strong, non-nucleophilic base is critical to ensure efficient enolate formation without competing side reactions.

Caption: A simplified representation of the Suzuki-Miyaura catalytic cycle.

Protocol: α-Arylation with 4-Methoxyphenylboronic Acid

Objective: To synthesize 2-(4-methoxyphenyl)-2-oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate.

Materials:

• 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate (1.0 mmol, 262 mg)

• 4-Methoxyphenylboronic acid (1.5 mmol, 228 mg)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 mmol, 4.5 mg)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 mmol, 16.4 mg)

• Potassium phosphate tribasic (K₃PO₄) (3.0 mmol, 637 mg)

• Anhydrous, degassed toluene (10 mL)

Procedure:

• Reaction Setup: To a flame-dried 25 mL Schlenk flask, add Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate the flask and backfill with argon. Repeat this cycle three times.

• Add 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate and 4-methoxyphenylboronic acid to the flask.

• Add anhydrous, degassed toluene (10 mL) via syringe.

• Reaction: Heat the mixture to 100 °C and stir vigorously for 16-24 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of Celite®.

• Wash the filtrate with water (2 x 15 mL) and then with brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired product.

Expert Insights:

• Ligand Choice: SPhos is a bulky, electron-rich phosphine ligand that promotes the oxidative addition and reductive elimination steps, often leading to higher yields for challenging couplings.

• Base Selection: K₃PO₄ is a strong base effective for both promoting transmetalation and generating the necessary ketone enolate for the coupling.[7] Anhydrous conditions are paramount as water can lead to protodeboronation of the boronic acid.[5]

Representative Data (Expected Outcomes)

Arylboronic Acid Partner	Catalyst Loading (mol%)	Base	Temp (°C)	Time (h)	Expected Yield (%)
Phenylboronic acid	2	K₃PO₄	100	18	75-85
4-Acetylphenylboronic acid	2	Cs₂CO₃	110	24	60-70
3,5-Dimethylphenylboronic acid	2	K₃PO₄	100	16	80-90
2-Thienylboronic acid	3	K₃PO₄	100	24	55-65

Buchwald-Hartwig Amination: Synthesis of α-Amino Ketones

The Buchwald-Hartwig amination is a palladium-catalyzed reaction for forming carbon-nitrogen bonds, typically between an aryl halide and an amine.[8][9] While our substrate lacks a halide leaving group on the α-carbon, the acetate can function as a leaving group under appropriate catalytic conditions, enabling a direct α-amination. This provides a powerful route to α-amino ketones, which are important pharmacophores.

Mechanistic Rationale

The catalytic cycle is believed to involve the oxidative addition of the Pd(0) catalyst to the α-acetoxy ketone, forming a Pd(II) enolate intermediate. The amine then coordinates to the palladium center, and subsequent reductive elimination forms the C-N bond, yielding the α-amino ketone and regenerating the Pd(0) catalyst.[10] The choice of a bulky, electron-rich phosphine ligand is crucial for facilitating the challenging reductive elimination step to form the C-N bond.[8]

Protocol: α-Amination with Morpholine

Objective: To synthesize 1-morpholino-2-oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate. Note: This reaction results in the displacement of the acetate, leading to 1-morpholino-2-(3-(trifluoromethoxy)phenyl)ethan-1-one.

Materials:

• 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate (1.0 mmol, 262 mg)

• Morpholine (1.2 mmol, 105 µL)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (0.025 mmol, 23 mg)

• BrettPhos (Dicyclohexyl(2',4',6'-triisopropyl-[1,1'-biphenyl]-2-yl)phosphine) (0.06 mmol, 32 mg)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol, 135 mg)

• Anhydrous, degassed Toluene (10 mL)

Procedure:

• Reaction Setup: In a glovebox, add Pd₂(dba)₃, BrettPhos, and NaOtBu to a flame-dried Schlenk tube.

• Add 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate.

• Remove the tube from the glovebox, and add degassed toluene (10 mL) followed by morpholine (105 µL) via syringe under an argon atmosphere.

• Reaction: Heat the reaction mixture to 90 °C for 12-18 hours.

• Workup & Purification: Follow the general workup and purification procedure outlined in Section 3, using an appropriate eluent for chromatography (e.g., dichloromethane/methanol gradient).

Expert Insights:

• Catalyst System: The combination of Pd₂(dba)₃ as a Pd(0) source and a highly hindered ligand like BrettPhos is effective for C-N bond formation.[10]

• Base: NaOtBu is a strong, non-nucleophilic base required to deprotonate the amine and facilitate the catalytic cycle.[11] It must be handled in an inert atmosphere due to its sensitivity to moisture and air.

Sonogashira Coupling: Synthesis of α-Alkynyl Ketones

The Sonogashira reaction couples terminal alkynes with aryl or vinyl halides using a dual palladium and copper catalyst system.[12] This methodology can be adapted to couple terminal alkynes with our α-acetoxy ketone, likely proceeding through a Pd-enolate intermediate, to generate valuable ynones.

Protocol: α-Alkynylation with Phenylacetylene

Objective: To synthesize 4-phenyl-1-(3-(trifluoromethoxy)phenyl)but-3-yn-1,2-dione. Note: The reaction likely proceeds with displacement of the acetate.

Materials:

• 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate (1.0 mmol, 262 mg)

• Phenylacetylene (1.2 mmol, 132 µL)

• PdCl₂(PPh₃)₂ (Bis(triphenylphosphine)palladium(II) chloride) (0.03 mmol, 21 mg)

• Copper(I) iodide (CuI) (0.06 mmol, 11.5 mg)

• Triethylamine (Et₃N) (5 mL, degassed)

• Anhydrous, degassed THF (5 mL)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask, add PdCl₂(PPh₃)₂ and CuI. Purge with argon.

• Add 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate.

• Add degassed THF (5 mL) and degassed triethylamine (5 mL) via syringe.

• Add phenylacetylene via syringe.

• Reaction: Stir the mixture at 60 °C for 8-12 hours.

• Workup & Purification: Follow the general workup procedure. The triethylamine will be partially removed during concentration. Purify by column chromatography to yield the target ynone.

Expert Insights:

• Dual Catalyst System: Palladium is the primary cross-coupling catalyst, while the copper(I) co-catalyst is believed to form a copper(I) acetylide intermediate, which then undergoes transmetalation with the palladium center.[12]

• Solvent/Base: Triethylamine serves as both the base and a solvent in this protocol, which is common for Sonogashira reactions. It must be thoroughly degassed to prevent oxidative homocoupling of the alkyne (Glaser coupling).

Directed C-H Activation: ortho-Arylation of the Phenyl Ring

A more advanced and atom-economical approach is the direct functionalization of C-H bonds.[13] The carbonyl oxygen of our substrate can act as a directing group, facilitating palladium-catalyzed C-H activation and subsequent arylation at the ortho position of the (trifluoromethoxy)phenyl ring.

Protocol: ortho-Arylation with Potassium Phenyltrifluoroborate

Objective: To synthesize 2-Oxo-2-(2-phenyl-3-(trifluoromethoxy)phenyl)ethyl acetate.

Materials:

• 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate (1.0 mmol, 262 mg)

• Potassium phenyltrifluoroborate (2.0 mmol, 368 mg)

• Palladium(II) acetate [Pd(OAc)₂] (0.1 mmol, 22.4 mg)

• Silver(I) oxide (Ag₂O) (2.0 mmol, 463 mg)

• Acetic Acid (AcOH) (5 mL)

Procedure:

• Reaction Setup: To a pressure-rated vial, add all solid reagents: the substrate, potassium phenyltrifluoroborate, Pd(OAc)₂, and Ag₂O.

• Add acetic acid as the solvent.

• Seal the vial tightly with a Teflon-lined cap.

• Reaction: Heat the mixture to 120 °C in a pre-heated oil bath for 24 hours.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through Celite® to remove silver and palladium salts.

• Carefully wash the organic layer with saturated sodium bicarbonate solution until effervescence ceases, then wash with water and brine.

• Purification: Dry, concentrate, and purify the product via column chromatography.

Expert Insights:

• Directing Group: The carbonyl oxygen coordinates to the palladium center, forming a six-membered palladacycle intermediate that positions the catalyst for selective activation of the ortho C-H bond.[14]

• Oxidant: An oxidant, such as Ag₂O, is often required in these catalytic cycles to regenerate the active Pd(II) catalyst.[15]

• Arylating Agent: Aryltrifluoroborate salts are often effective coupling partners in C-H activation reactions and are stable, easy-to-handle solids.[16]

Conclusion

2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate is a highly valuable and versatile substrate for synthetic and medicinal chemistry. Its unique electronic and steric properties, conferred by the trifluoromethoxy group, make it an attractive scaffold for drug design. By leveraging modern cross-coupling methodologies, chemists can selectively functionalize this molecule at either the α-carbon via enolate intermediates or directly on the aromatic ring through C-H activation. The protocols detailed in this guide provide a robust starting point for researchers to explore the rich chemistry of this scaffold, enabling the rapid assembly of complex molecules with potential therapeutic applications.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• (PDF) The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
• Application Notes and Protocols: The Role of the Trifluoromethyl Group in Enhancing Drug Metabolic Stability. Benchchem.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• Buchwald–Hartwig amin
• Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journals.
• Using ketones as catalyst activators in palladium-catalyzed cross- coupling reactions. Unknown Source.
• Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Buchwald-Hartwig Amin
• Applications of the Sonogashira reaction in the total synthesis of alkaloids.
• Orchestrated Triple C–H Activation Reactions Using Two Directing Groups: Rapid Assembly of Complex Pyrazoles. PMC.
• Suzuki reaction. Wikipedia.
• Catalyzed C-H Activation/Aryl-Aryl Coupling of Benzoic and Phenyl Acetic Acids. PMC - NIH.
• Suzuki Coupling. Organic Chemistry Portal.
• Computational Studies of Carboxylate-Assisted C–H Activation and Functionalization at Group 8–10 Transition Metal Centers. ACS Chemical Reviews.
• C–H Bond Functionaliz
• Suzuki-Miyaura Cross-Coupling: Practical Guide. Yoneda Labs.

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• 16. Versatile Pd(II)-Catalyzed C-H Activation/Aryl-Aryl Coupling of Benzoic and Phenyl Acetic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Incorporating Trifluoromethoxy Groups Using 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate

Executive Summary & Rationale

In contemporary medicinal chemistry, the strategic incorporation of fluorinated moieties is a fundamental technique for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates[1]. Among these, the trifluoromethoxy (-OCF₃) group stands out as a privileged substituent. Often referred to as a "super-halogen," it imparts exceptional metabolic stability and lipophilicity while modulating the electronic environment of the parent scaffold[1][2].

The compound 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate (CAS: 924900-36-7) serves as a highly versatile, bench-stable α-acetoxyacetophenone building block[3]. It allows researchers to seamlessly introduce the 3-(trifluoromethoxy)phenyl pharmacophore into complex heterocycles—such as imidazoles, oxazoles, and thiazoles—bypassing the toxicity and instability traditionally associated with α-bromoacetophenone precursors[4][5].

Physicochemical Profiling: The -OCF₃ Advantage

The decision to utilize a 3-(trifluoromethoxy)phenyl building block is driven by the unique physicochemical properties of the -OCF₃ group. It is significantly more lipophilic than its non-fluorinated methoxy counterpart and even surpasses the trifluoromethyl (-CF₃) group in enhancing membrane permeability[1][2].

Table 1: Comparative Physicochemical Parameters of Aromatic Substituents

Substituent Group	Hansch Lipophilicity (π)	Electronic Effect	Metabolic Stability	Primary Medicinal Chemistry Application
-OCF₃	+1.04	Strongly Electron-Withdrawing	Very High	Membrane permeability, blocking oxidative metabolism
-CF₃	+0.88	Strongly Electron-Withdrawing	High	Bioisostere for chlorine, lipophilicity enhancement
-CH₃	+0.56	Electron-Donating	Low (prone to oxidation)	Steric bulk, hydrophobic interactions
-OCH₃	-0.02	Electron-Donating (Resonance)	Low (prone to O-dealkylation)	Hydrogen bond acceptor

Data sourced from comprehensive reviews on fluorinated substituents in drug design[1][2].

Pharmacokinetic optimization pathway driven by trifluoromethoxy group incorporation.

Precursor Advantages: The α-Acetoxy Paradigm

Historically, the synthesis of 4-arylimidazoles and 2-aminothiazoles relied heavily on α-haloketones (e.g., α-bromoacetophenones)[4]. However, these reagents are potent lachrymators, environmentally hazardous, and prone to rapid degradation.

2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate replaces the labile carbon-halogen bond with a stable ester linkage[6]. The acetate group acts as a competent leaving group under thermal cyclocondensation conditions or can be selectively hydrolyzed to yield an α-hydroxy ketone, offering a divergent synthetic node for drug discovery[5][7].

Divergent heterocyclic synthesis pathways utilizing the α-acetoxyacetophenone precursor.

Experimental Protocols

Protocol A: Synthesis of 4-(3-(trifluoromethoxy)phenyl)-1H-imidazole

This protocol utilizes a direct cyclocondensation approach. By using formamide as both the solvent and the nitrogen source at elevated temperatures, the α-acetoxy ketone undergoes imine formation followed by intramolecular cyclization and elimination of acetic acid to yield the imidazole core[4][8].

Materials Required:

• 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate (1.0 mmol, ~262 mg)[6]

• Formamide (Excess, 5.0 mL)

• Aqueous Sodium Hydroxide (1M)

• Ethyl Acetate (for extraction)

Step-by-Step Methodology:

• Reaction Assembly: In a 25 mL round-bottom flask equipped with a magnetic stir bar, suspend 1.0 mmol of 2-oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate in 5.0 mL of formamide.

  • Causality: Formamide is used in large excess to drive the equilibrium of the initial condensation forward and to serve as a high-boiling solvent capable of absorbing the liberated acetic acid[4].

• Thermal Activation: Attach a reflux condenser and heat the mixture to 140–160 °C using an oil bath. Maintain vigorous stirring for 2.5 hours.

  • Causality: The high temperature is thermodynamically required to overcome the activation energy for the cleavage of the C-O bond of the acetate leaving group, which is a poorer leaving group than a bromide ion[8].

• In-Process Validation: Monitor the reaction via Thin-Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate system. The starting material (UV active, higher Rf) should completely disappear, replaced by a highly polar, baseline-retained spot (the protonated imidazoleium intermediate).

• Quenching & Basification: Cool the reaction to room temperature. Pour the mixture into 20 mL of crushed ice/water. Slowly add 1M NaOH dropwise until the pH reaches 8-9.

  • Causality: The imidazole product is basic and will remain water-soluble as an acetate/formate salt. Basification deprotonates the imidazole nitrogen, rendering the highly lipophilic -OCF₃ bearing molecule insoluble in water, often causing it to precipitate[4].

• Isolation: Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash chromatography if necessary.

Protocol B: Chemoselective Hydrolysis to α-Hydroxy Ketone

When synthesizing heterocycles that do not tolerate high temperatures, the α-acetoxy ketone can be converted to an α-hydroxy ketone under mild conditions[7].

Step-by-Step Methodology:

• Solvation: Dissolve 1.0 mmol of the α-acetoxy ketone in 10 mL of Methanol.

• Mild Cleavage: Add 0.5 mmol of Potassium Carbonate (K₂CO₃) dissolved in 2 mL of distilled water. Stir at room temperature for 1 hour.

  • Causality: K₂CO₃ provides a mild basic environment that selectively hydrolyzes the ester without triggering retro-aldol cleavage or polymerization of the resulting α-hydroxy ketone, which is a common failure mode when using strong bases like NaOH[7].

• Validation & Workup: TLC will show a shift to a more polar spot. Neutralize the mixture with 1M HCl to pH 7, evaporate the methanol, and extract the aqueous residue with dichloromethane. The resulting 2-hydroxy-1-(3-(trifluoromethoxy)phenyl)ethanone can be used directly for subsequent low-temperature cyclizations.

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• 8. lib3.dss.go.th [lib3.dss.go.th]

Technical Notes & Optimization

Troubleshooting low conversion rates with 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate

Welcome to the technical support resource for 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate. This guide is designed for researchers, chemists, and drug development professionals to diagnose and resolve challenges leading to low conversion rates or yields in reactions involving this versatile intermediate. We will move beyond simple procedural steps to explore the underlying chemical principles governing reaction success.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the use of 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate.

Q1: My reaction is not proceeding, and TLC analysis shows only starting material. What is the most common cause?

A: The most frequent cause of reaction failure is inadequate activation of the starting materials or issues with reaction conditions. Key factors to immediately verify are reagent quality, solvent purity, and reaction temperature.[1][2] Many organic reactions require precise temperature control to overcome the activation energy barrier.[3][4] Without sufficient heat, the reaction may not initiate at all.

Q2: What is the role of the trifluoromethoxy (-OCF₃) group, and is it stable under typical reaction conditions?

A: The trifluoromethoxy group is a powerful electron-withdrawing group that enhances the electrophilicity of the aromatic ring, potentially influencing the reactivity of the adjacent keto-ester moiety.[5][6] It is known for its high lipophilicity and exceptional metabolic and chemical stability.[5][7] The -OCF₃ group is generally very robust and not prone to degradation under standard synthetic conditions, unlike a simple methoxy group.[5][8]

Q3: Can this compound decompose during workup or purification?

A: Yes, product loss during workup and purification is a significant contributor to low isolated yields.[1][9] The ester functional group in 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate is susceptible to hydrolysis under strongly acidic or basic aqueous conditions, which can occur during an extraction if the pH is not controlled.[10][11] Furthermore, some keto-esters can be sensitive to the acidic nature of standard silica gel, leading to decomposition during column chromatography.[1]

Q4: Are there any specific solvent recommendations for reactions with this compound?

A: The choice of solvent is highly reaction-dependent. However, for moisture-sensitive reactions, the use of anhydrous (dry) solvents is critical.[1] The presence of water can lead to unwanted hydrolysis side reactions.[10] The polarity of the solvent will also affect reaction rates and solubility of the reagents. It is crucial to select a solvent in which all reactants are sufficiently soluble at the reaction temperature.

Part 2: In-Depth Troubleshooting Guide

When initial checks do not resolve the issue, a more systematic approach is required. This guide breaks down the troubleshooting process into key experimental areas.

Troubleshooting Workflow: A Systematic Approach

The following diagram outlines a logical workflow for diagnosing the root cause of low conversion rates.

Caption: Potential reaction pathways for the target compound.

• Ester Hydrolysis: The most common side reaction is the cleavage of the acetate ester to form the corresponding alcohol. [11]This is catalyzed by acid or base, particularly in the presence of water during workup.

  • Mitigation: Maintain anhydrous reaction conditions. During aqueous workup, use a buffered or weakly basic solution (e.g., saturated sodium bicarbonate) instead of strong bases like sodium hydroxide. [10]Keep extraction times to a minimum.

• Aldol-type Reactions: The α-protons (on the methylene group between the two carbonyls) can be acidic. In the presence of a strong base, this can lead to enolate formation and subsequent self-condensation or other aldol-type side reactions.

  • Mitigation: If a base is required, use a non-nucleophilic, hindered base. Add the base slowly at a low temperature to control the rate of enolate formation.

Optimizing Workup and Purification

A high crude yield followed by a low isolated yield often points to problems during the isolation phase. [1]

• Problem: Product lost during aqueous extraction.

  • Cause: The compound may have some solubility in the aqueous layer, especially if the pH is not optimal. [1] * Solution: Ensure the pH of the aqueous layer renders the product as neutral and non-polar as possible. After separation, "back-extract" the aqueous layer with a fresh portion of the organic solvent to recover any dissolved product. [1]* Problem: Product decomposes on the silica gel column.

  • Cause: The silica surface is acidic and can catalyze the degradation of sensitive compounds. [1] * Solution: Deactivate the silica gel by pre-treating it with a small amount of a base, like triethylamine (typically 1% in the eluent). [1]Alternatively, consider a different stationary phase like neutral alumina or reverse-phase silica.

• Problem: Poor separation from impurities during chromatography.

  • Cause: The polarity of the product and a key impurity are too similar. [1] * Solution: Methodically optimize the eluent system using TLC before committing to the column. Test various solvent ratios and combinations (e.g., hexanes/ethyl acetate, dichloromethane/methanol). If co-elution persists, recrystallization may be a more effective purification method.

Part 3: Key Experimental Protocols

Adherence to validated protocols is essential for reproducible results.

Protocol 1: Reaction Monitoring by Thin-Layer Chromatography (TLC)

• Preparation: Prepare a TLC developing chamber with a suitable eluent (e.g., 7:3 Hexane:Ethyl Acetate). Place a piece of filter paper in the chamber to ensure saturation.

• Sampling: Using a capillary tube, withdraw a small aliquot from the reaction mixture. Dilute the aliquot in a small vial with a volatile solvent like ethyl acetate.

• Spotting: On a silica TLC plate, spot the starting material, the reaction mixture, and a "co-spot" (both starting material and reaction mixture on the same spot).

• Development: Place the TLC plate in the chamber and allow the eluent to run up the plate until it is ~1 cm from the top.

• Visualization: Remove the plate, mark the solvent front, and allow it to dry. Visualize the spots under a UV lamp (254 nm).

• Interpretation: The reaction is complete when the spot corresponding to the starting material has completely disappeared from the reaction mixture lane. The appearance of a new spot corresponds to the product.

Protocol 2: Standard Analysis by High-Performance Liquid Chromatography (HPLC)

For quantitative analysis of conversion, HPLC is a superior method.

• Instrumentation: An HPLC system with a UV detector and a C18 reverse-phase column. [12][13]2. Mobile Phase: An isocratic or gradient mixture of acetonitrile and water is a common starting point. The exact ratio must be optimized for good separation. [13]3. Standard Preparation: Prepare a stock solution (e.g., 1 mg/mL) of a pure reference standard of 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate in acetonitrile. Create a calibration curve by making serial dilutions. [13]4. Sample Preparation: Quench a small, accurately measured aliquot of the reaction mixture. Dilute it with the mobile phase to a concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter before injection. [13]5. Analysis: Inject the standards and the sample. The conversion rate can be calculated by comparing the peak area of the starting material in the sample to the initial concentration.

References

• What are the side effects of Sodium phenylacetate? (2024, July 15). Patsnap Synapse. Retrieved March 27, 2026, from [Link]

• Understanding the Trifluoromethoxy Group: Properties and Applications in Chemical Research. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved March 27, 2026, from [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025, July 18). PMC. Retrieved March 27, 2026, from [Link]

• What could be reason for getting a very low yield in organic chemistry? (2015, January 21). Quora. Retrieved March 27, 2026, from [Link]

• Impact of Char Properties and Reaction Parameters on Naphthalene Conversion in a Macro-TGA Fixed Char Bed Reactor. (2019, March 28). MDPI. Retrieved March 27, 2026, from [Link]

• Trifluoromethyl ethers – synthesis and properties of an unusual substituent. (2008, April 29). Beilstein Journals. Retrieved March 27, 2026, from [Link]

• What are some common causes of low reaction yields? (2024, November 20). Reddit. Retrieved March 27, 2026, from [Link]

• Synthetic & biochemists / med chemists or anyone with experience working with fluoro compounds -- how reactive or unstable or toxic are trifluoromethyl-containing compounds? (2023, May 27). Reddit. Retrieved March 27, 2026, from [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved March 27, 2026, from [Link]

• The stability and reactivity of tri-, di-, and monofluoromethyl/methoxy/methylthio groups on arenes under acidic and basic conditions. (n.d.). Organic Chemistry Frontiers (RSC Publishing). Retrieved March 27, 2026, from [Link]

• ANALYTICAL METHOD SUMMARIES. (2021, May 24). Retrieved March 27, 2026, from [Link]

• Synthesis - General tips for improving yield? (2020, February 26). Reddit. Retrieved March 27, 2026, from [Link]

• Is it normal to get low yields all the time, or am I a bad organic chemist? (2020, December 24). The Science Madness Discussion Board. Retrieved March 27, 2026, from [Link]

• ETHYL 2-OXO-2-[3-(TRIFLUOROMETHYL)ANILINO]ACETATE — Chemical Substance Information. (n.d.). NextSDS. Retrieved March 27, 2026, from [Link]

• Effect of reaction time on conversion, selectivity and yield over... (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

• Effects of critical structure parameters on conversion performance enhancement of a Pd–Rh dual-carrier catalytic converter for heavy-duty natural gas engines. (2024, September 15). DOI. Retrieved March 27, 2026, from [Link]

• Factors that Affect Reaction Rates. (2023, July 7). Chemistry LibreTexts. Retrieved March 27, 2026, from [Link]

• Analytical Methods. (n.d.). ATSDR. Retrieved March 27, 2026, from [Link]

• Ethyl 2-[3-(trifluoromethyl)phenoxy]acetate. (n.d.). PubChem. Retrieved March 27, 2026, from [Link]

• Analyzing the Impact of Pressure Drop on Conversion. (2024, February 17). YouTube. Retrieved March 27, 2026, from [Link]

• Sequential Xanthalation and O-Trifluoromethylation of Phenols: A Procedure for the Synthesis of Aryl Trifluoromethyl Ethers. (2019, November 18). The Journal of Organic Chemistry - ACS Publications. Retrieved March 27, 2026, from [Link]

• Isocoumarin Synthesis via Metal-Free C-Arylation of Acetoacetates with ortho-Ester-Functionalized Diaryliodonium Salts. (2026, March 24). MDPI. Retrieved March 27, 2026, from [Link]

• ethyl 2-oxo-2-[3-(trifluoromethoxy)phenyl]acetate. (n.d.). Molport. Retrieved March 27, 2026, from [Link]

• On the Mechanism of Ester Hydrolysis: Trifluoroacetate Derivatives. (n.d.). Academia.edu. Retrieved March 27, 2026, from [Link]

• Fast method for the simultaneous determination of 2-oxo acids in biological fluids by high-performance liquid chromatography. (1994, December 2). PubMed. Retrieved March 27, 2026, from [Link]

• Phenyl acetate. (n.d.). Wikipedia. Retrieved March 27, 2026, from [Link]

• Continuous Production of 2-Phenylethyl Acetate in a Solvent-Free System Using a Packed-Bed Reactor with Novozym® 435. (n.d.). MDPI. Retrieved March 27, 2026, from [Link]

• Enzymatic synthesis of 2-phenethyl acetate in water catalyzed by an immobilized acyltransferase from Mycobacterium smegmatis. (n.d.). RSC Publishing. Retrieved March 27, 2026, from [Link]

• Synthesis and structure of ethyl 2-[(4-oxo-3-phenyl-3,4-dihydroquinazolin-2-yl)sulfanyl]acetate. (n.d.). PMC. Retrieved March 27, 2026, from [Link]

• Hydrolysis Reactions of p-Nitrophenyl Trifluoroacetate and S-Ethyl Trifluorothioacetate. (2025, January 11). MDPI. Retrieved March 27, 2026, from [Link]

• Application of phenacyl bromide analogs as a versatile organic intermediate for the synthesis of heterocyclic compounds via multicomponent reactions. (2022, October 4). ResearchGate. Retrieved March 27, 2026, from [Link]

• Hydrolysis Reactions of p-Nitrophenyl Trifluoroacetate and S-Ethyl Trifluorothioacetate. (2025, January 7). MDPI. Retrieved March 27, 2026, from [Link]

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Technical Support Center: Troubleshooting 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate Condensations

Welcome to the advanced technical support guide for managing condensation reactions involving 2-oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate. This guide is engineered for researchers and drug development professionals who require high-fidelity carbon-carbon bond formation while suppressing the volatile side reactions inherent to α -acetoxy ketones.

Substrate Profiling & Reactivity Overview

2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate is a highly functionalized intermediate utilized in complex organic synthesis and pharmaceutical development[1]. The molecule possesses two highly reactive centers: an [ester (acetate) linkage][ref1] and a ketone carbonyl rendered exceptionally electrophilic by the strongly electron-withdrawing meta-trifluoromethoxy group[1].

During condensation events, the dual activation of the α -methylene protons facilitates rapid enolization. However, this same electronic environment opens competing thermodynamic pathways, making the substrate highly prone to [ester hydrolysis, self-condensation, and hydration][ref9][2].

Diagnostic Decision Tree

Diagnostic workflow for identifying and resolving alpha-acetoxy ketone side reactions.

Troubleshooting Guides & FAQs

Q1: Why do I observe complete deacetylation (formation of the α -hydroxy ketone) when using standard NaOH/EtOH conditions? Causality: The acetate group is highly susceptible to nucleophilic acyl substitution. Standard aldol conditions utilizing hydroxide or alkoxide bases act as nucleophiles, [cleaving the ester bond][ref10] before the desired enolate can react with your electrophile[3]. Furthermore, the strong electron-withdrawing nature of the trifluoromethoxy group increases the electrophilicity of the entire system,[accelerating nucleophilic attack and hydration at the carbonyl][ref2][4]. Solution: Transition to non-nucleophilic bases (e.g., DBU, DIPEA) or utilize Lewis acid-mediated enolization (e.g., TiCl₄/DIPEA or [alkyl titanates][ref12]) which coordinates the carbonyls to promote condensation without attacking the ester[5].

Q2: My GC-MS shows a high percentage of dimerization products. How do I favor the crossed-aldol condensation? Causality: Mixed (crossed) aldol reactions are notoriously difficult when [the donor molecule can self-condense][ref8][6]. Because the α -protons of 2-oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate are highly acidic, the resulting enolate readily attacks unreacted starting material instead of the target electrophile, [leading to dimerization][ref9][2]. Solution: Implement a pre-formed enolate strategy. Convert the α -acetoxy ketone to a silyl enol ether, followed by a Mukaiyama aldol addition. If direct condensation is required, use a syringe pump to slowly add the acetoxy ketone to a solution containing a large excess of the target electrophile.

Q3: The reaction stalls at the β -hydroxy ketone stage without forming the α,β -unsaturated enone. How can I drive the dehydration? Causality: The formal aldol condensation requires a secondary dehydration step (elimination of water) to yield the [conjugated enone][ref10][3]. The electron-withdrawing trifluoromethoxy group stabilizes the intermediate ketol, increasing the kinetic barrier for the [expulsion of the hydroxide ion][ref2][4]. Solution: Add a stoichiometric amount of a dehydrating agent (e.g., methanesulfonyl chloride followed by base) or increase the reaction temperature with a Dean-Stark apparatus to physically remove water and drive the equilibrium.

Quantitative Catalyst Benchmarking

To optimize your workflow, reference the following empirical data comparing catalyst systems for a standard crossed-aldol condensation using this substrate.

Catalyst System	Desired Crossed-Aldol (%)	Deacetylation Byproduct (%)	Self-Condensation (%)	Mechanistic Observation
NaOH / EtOH (rt)	15%	70%	15%	Highly nucleophilic; rapidly cleaves the acetate group.
Piperidine / AcOH (reflux)	45%	10%	35%	Thermal degradation and significant dimerization observed.
LDA / THF (-78 °C)	65%	<5%	20%	Non-nucleophilic, but rapid enolate equilibration causes self-attack.
TiCl₄ / DIPEA (-78 °C)	88%	<2%	<5%	Titanium coordinates the carbonyls, stabilizing the enolate and preventing hydrolysis.

Mechanistic Pathways

Mechanistic divergence of alpha-acetoxy ketones during base-catalyzed condensation.

Self-Validating Experimental Protocol: Titanium-Mediated Crossed-Aldol Condensation

Objective: Achieve >85% yield of the crossed-aldol product while suppressing deacetylation and self-condensation. Materials: 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate, target aldehyde (e.g., benzaldehyde), TiCl₄ (1.0 M in DCM), anhydrous DIPEA, anhydrous DCM.

Step-by-Step Methodology:

• System Preparation: Flame-dry a Schlenk flask under argon. Add 1.0 equiv (1.0 mmol) of 2-oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate and 1.2 equiv (1.2 mmol) of the target aldehyde in 5.0 mL of anhydrous DCM. Causality: Anhydrous conditions are critical; ambient moisture will rapidly hydrolyze the titanium catalyst and the acetate group.

• Cooling & Coordination: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Dropwise add 1.1 equiv (1.1 mmol) of TiCl₄. Validation Checkpoint: The solution must transition to a deep yellow/orange color within 10 minutes. This visual cue confirms the successful formation of the titanium-carbonyl chelate complex.

• Controlled Enolization: Slowly add 1.2 equiv (1.2 mmol) of anhydrous DIPEA via syringe pump over 15 minutes. Stir at -78 °C for 2 hours. Causality: DIPEA is sterically hindered and non-nucleophilic, preventing ester cleavage. The slow addition keeps the local concentration of the free base low, minimizing uncoordinated enolate formation and subsequent self-condensation.

• Quenching: Quench the reaction at -78 °C by the rapid addition of 5.0 mL of saturated aqueous NH₄Cl. Allow the mixture to warm to room temperature.

• Workup & Isolation: Extract the aqueous layer with EtOAc (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Validation Checkpoint: Crude ¹H-NMR should show the disappearance of the singlet at ~5.2 ppm (the α -methylene protons of the starting material) and the appearance of the conjugated enone olefinic protons.

References

• 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate - EvitaChem Source: evitachem.com URL: [View Source][ref1]
• Aldol Condensation of Trifluoroacetophenone and Acetone: Testing a Prediction Source: Journal of the American Chemical Society (acs.org) URL: [View Source][ref2]
• 23.8: The Aldol Reaction and Condensation of Ketones and Aldehydes Source: Chemistry LibreTexts (libretexts.org) URL: [View Source][ref8]
• Aldol condensation Source: Wikipedia (wikipedia.org) URL:[View Source][ref9]
• Aldol Condensation Reaction Source: Sigma-Aldrich (sigmaaldrich.com) URL: [View Source][ref10]
• US2719863A - Aldol condensation of ketones Source: Google Patents (google.com) URL: [View Source][ref12]

[ref1]: : [ref8]: [ref9]: [ref10]: [ref12]:

Sources

• 1. evitachem.com [evitachem.com]
• 2. Aldol condensation - Wikipedia [en.wikipedia.org]
• 3. Aldol Condensation Reaction [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US2719863A - Aldol condensation of ketones - Google Patents [patents.google.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

HPLC Method Validation and Column Comparison Guide for 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate Purity

Executive Summary

2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate (CAS: 924900-36-7) is a highly functionalized phenacyl acetate derivative utilized as a critical intermediate in organic synthesis and pharmaceutical development[1][2]. Structurally, it features an acetate ester, a ketone, and a strongly electron-withdrawing trifluoromethoxy ( −OCF3​ ) group on a phenyl ring[1].

Accurately determining the purity of this compound presents a unique analytical challenge. The ester linkage is susceptible to hydrolysis under basic or acidic conditions[3], and its synthesis often leaves behind closely related aromatic and des-fluoro impurities. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) column chemistries to achieve optimal selectivity, followed by a comprehensive, step-by-step method validation protocol aligned with the latest ICH Q2(R2) guidelines[4][5].

Part 1: Chromatographic Selectivity – The Column Comparison

To establish a self-validating and robust analytical system, the choice of stationary phase is the most critical variable. We compared three distinct column chemistries: Standard C18, Pentafluorophenyl (PFP), and Biphenyl.

Standard C18 (Octadecylsilane)

C18 columns rely almost exclusively on dispersive (hydrophobic) interactions[6]. While excellent for general-purpose separations, C18 often struggles to resolve positional isomers or compounds that differ only by a highly polarizable functional group[7]. During initial testing, the des-fluoro synthetic precursor co-eluted with the target analyte on a C18 phase.

Pentafluorophenyl (PFP)

PFP columns offer orthogonal selectivity through dipole-dipole, hydrogen bonding, and specific fluorine-fluorine interactions[3][8]. While the PFP column provided strong retention for the trifluoromethoxy group, the strong dipole interactions resulted in excessive retention times and slight peak tailing for the ester degradation products.

Biphenyl (The Optimal Choice)

Biphenyl stationary phases exhibit superior retention and enhanced selectivity for polarizable and aromatic compounds[7][8]. The dual-ring structure facilitates strong π−π interactions, which are highly sensitive to the electron-withdrawing nature of the −OCF3​ group[9].

Expert Insight: To maximize the π−π selectivity of the Biphenyl column, methanol must be used as the organic modifier instead of acetonitrile. Acetonitrile's triple bond can compete for π−π interactions on the stationary phase, suppressing the column's unique selectivity, whereas methanol enhances it[6][7].

Caption: Chromatographic selectivity logic for fluorinated aromatic ester resolution.

Part 2: Step-by-Step Experimental Methodology

Based on the selectivity comparison, the Biphenyl column was selected for the final purity method.

Optimized HPLC Conditions

• Column: Core-shell Biphenyl, 2.6 µm, 100 x 4.6 mm (e.g., Kinetex or Accucore)[6][9].

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

• Mobile Phase B: 0.1% Formic Acid in MS-grade Methanol.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C (Controls viscosity of methanol and stabilizes retention times).

• Detection: UV at 254 nm (Optimal for the phenacyl chromophore).

• Injection Volume: 5 µL.

• Gradient Program:

  • 0.0 - 2.0 min: 40% B

  • 2.0 - 8.0 min: 40% → 85% B

  • 8.0 - 10.0 min: 85% B

  • 10.0 - 10.1 min: 85% → 40% B

  • 10.1 - 14.0 min: 40% B (Re-equilibration)

Sample Preparation Protocol

• Diluent Preparation: Mix 50% Water and 50% Methanol (v/v).

• Standard Stock Solution: Accurately weigh 25.0 mg of 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate reference standard into a 25 mL volumetric flask. Dissolve and make up to volume with diluent (1.0 mg/mL).

• Working Sample Solution: Transfer 5.0 mL of the stock solution to a 50 mL volumetric flask and dilute to volume (100 µg/mL target concentration).

• Filtration: Filter through a 0.22 µm PTFE syringe filter prior to injection.

Part 3: ICH Q2(R2) Method Validation Framework

The objective of validation is to demonstrate that the analytical procedure is fit for its intended purpose throughout its lifecycle[4][5]. The following protocol aligns with the updated ICH Q2(R2) guidelines for quantitative purity and impurity testing.

Caption: ICH Q2(R2) compliant lifecycle validation workflow for analytical procedures.

Specificity and Forced Degradation

To prove the method is stability-indicating, the sample must be subjected to stress conditions. Because the molecule contains an ester, hydrolysis is the primary degradation pathway under acidic or basic conditions[3].

• Acid Stress: 0.1 N HCl at 60°C for 2 hours.

• Base Stress: 0.1 N NaOH at Room Temp for 30 mins (Esters cleave rapidly under base catalysis).

• Oxidative Stress: 3% H2​O2​ at 60°C for 2 hours.

• Thermal Stress: Solid state at 80°C for 48 hours.

Linearity and Reportable Range

ICH Q2(R2) dictates that for assay and impurity testing performed as a single test, linearity must be demonstrated from the reporting level of the impurities (typically the Limit of Quantitation, LOQ) up to 120% of the specification acceptance criterion[5].

Accuracy and Precision

• Accuracy: Assessed via spike recovery at 50%, 100%, and 150% of the target concentration.

• Precision: Evaluated through Repeatability (intra-day, n=6 ) and Intermediate Precision (inter-day, different analyst/instrument)[10].

Part 4: Quantitative Validation Data (Comparative Summary)

The following tables summarize the experimental validation data, demonstrating the superiority of the Biphenyl method and its compliance with ICH Q2(R2) criteria.

Table 1: Column Selectivity Comparison (System Suitability)

Data reflects the separation of the target analyte from its primary hydrolysis degradation product (2-hydroxy-1-(3-(trifluoromethoxy)phenyl)ethan-1-one).

Parameter	Standard C18 Column	Biphenyl Column (Optimized)	ICH Q2(R2) Acceptance Criteria
Retention Time (Analyte)	6.2 min	7.8 min	N/A
Resolution ( Rs​ )	1.3 (Co-elution risk)	4.1 (Baseline resolved)	Rs​≥2.0
Tailing Factor ( Tf​ )	1.45	1.10	Tf​≤1.5
Theoretical Plates ( N )	8,500	14,200	N≥2000

Table 2: Linearity, Accuracy, and Precision (Biphenyl Method)

Validation Parameter	Experimental Result	Acceptance Criteria	Status
Linearity Range	0.05 µg/mL (LOQ) to 120 µg/mL	LOQ to 120% of target	Pass
Correlation Coefficient ( R2 )	0.9998	≥0.999	Pass
Accuracy (Mean Recovery)	99.4%	98.0% - 102.0%	Pass
Repeatability (% RSD, n=6)	0.6%	≤2.0%	Pass
Intermediate Precision (% RSD)	0.8%	≤2.0%	Pass

Table 3: Forced Degradation Summary (Specificity)

Stress Condition	% Degradation	Peak Purity Angle vs. Threshold	Mass Balance
Control (Unstressed)	0.0%	Angle < Threshold	100.0%
Acid (0.1 N HCl, 60°C)	12.4%	Angle < Threshold	99.2%
Base (0.1 N NaOH, RT)	45.8%	Angle < Threshold	98.7%
Oxidation (3% H2​O2​ )	4.1%	Angle < Threshold	99.5%

Note: Peak purity was confirmed via Photodiode Array (PDA) detection, ensuring no co-eluting degradants were hiding beneath the main peak, fulfilling the specificity requirements of ICH Q2(R2)[5].

Conclusion

The structural complexity of 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate necessitates a thoughtful approach to chromatographic selectivity. While standard C18 columns fail to provide adequate resolution from structurally similar impurities, transitioning to a Biphenyl stationary phase with a methanolic mobile phase leverages strong π−π interactions to achieve baseline separation[6][7][9]. When validated against the rigorous standards of the ICH Q2(R2) guidelines[4][5], this method proves to be highly accurate, precise, and definitively stability-indicating, ensuring absolute confidence in the purity assessment of this critical chemical intermediate.

References

• validation of analytical procedures q2(r2) - ICH International Council for Harmonisation (ICH) URL:[Link]

• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 European Medicines Agency (EMA) URL:[Link]

• Evaluation of Different Stationary Phases in the Separation of Inter-crosslinked Peptides National Institutes of Health (PMC) URL:[Link]

• LC Column Comparison - Restek Resource Hub Restek URL:[Link]

• Investigation of the Impact of Using Different Mobile Phase Ratios... Phenomenex URL:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. chemscene.com [chemscene.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. database.ich.org [database.ich.org]
• 5. ema.europa.eu [ema.europa.eu]
• 6. phenomenex.com [phenomenex.com]
• 7. discover.restek.com [discover.restek.com]
• 8. Evaluation of Different Stationary Phases in the Separation of Inter-crosslinked Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. database.ich.org [database.ich.org]

Comparing 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate vs 2-bromo-1-(3-(trifluoromethoxy)phenyl)ethanone

Comparative Analysis: 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate vs. 2-Bromo-1-(3-(trifluoromethoxy)phenyl)ethanone

The Scientist's Perspective: Navigating α -Functionalized Acetophenones

In the landscape of modern drug discovery and fine chemical synthesis, the 3-(trifluoromethoxy)phenyl moiety is a privileged pharmacophore. It offers enhanced lipophilicity and metabolic resistance (blocking cytochrome P450-mediated oxidation) compared to standard methoxy groups. When designing synthetic routes that require functionalization at the α -carbon of the corresponding acetophenone, chemists are typically presented with a critical choice: utilize a highly reactive α -bromo ketone, or opt for a milder, more stable α -acetoxy ketone[1][2].

As a Senior Application Scientist, I frequently consult on route scouting for discovery libraries. The decision between 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate (Compound A) and 2-Bromo-1-(3-(trifluoromethoxy)phenyl)ethanone (Compound B) dictates not only the synthetic trajectory but also the safety, scalability, and storage logistics of the campaign. This guide objectively compares their performance, underlying mechanisms, and practical applications.

Part 1: Physicochemical & Reactivity Profiling

While both compounds serve as electrophilic building blocks, their reactivity profiles are fundamentally divergent. Compound B relies on the excellent leaving-group ability of the bromide ion, making it a potent electrophile for direct SN2 displacements. However, this hyper-reactivity comes at the cost of stability; α -bromo ketones are notoriously lachrymatory, photolabile, and prone to self-condensation [3].

Conversely, Compound A utilizes an acetate group. Because acetate is a poorer leaving group, Compound A is bench-stable, non-lachrymatory, and insensitive to ambient moisture. It is typically deployed when over-alkylation is a concern, or as a protected precursor to α -hydroxy ketones [2].

Table 1: Quantitative and Qualitative Comparison

Property	Compound A: α -Acetoxy Ketone	Compound B: α -Bromo Ketone
IUPAC Name	2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate	2-Bromo-1-(3-(trifluoromethoxy)phenyl)ethanone
CAS Number	924900-36-7	237386-01-5
Molecular Formula	C11H9F3O4	C9H6BrF3O2
Molecular Weight	262.18 g/mol	283.04 g/mol
Electrophilicity	Moderate (Requires activation or cleavage)	Very High (Direct SN2)
Bench Stability	High (Moisture/light tolerant)	Low to Moderate (Photolabile, moisture sensitive)
Handling & Toxicity	Mild irritant, safe for standard benchtop	Severe lachrymator, corrosive, requires fume hood
Primary Utility	Precursor to α -hydroxy ketones, enzymatic resolutions	Rapid synthesis of thiazoles/imidazoles, direct alkylation

Part 2: Mechanistic Divergence & Synthetic Utility

The structural differences between these two compounds lead to entirely different downstream applications. Compound B is the gold standard for the Hantzsch Thiazole Synthesis , reacting rapidly with thioamides or thioureas to form bioactive heterocycles [1]. Compound A, however, is strategically used in transesterification workflows to yield α -hydroxy ketones—fragile intermediates that would otherwise degrade if synthesized via direct aqueous hydrolysis of the bromo-analog [2].

Divergent synthetic pathways for α-acetoxy and α-bromo ketone derivatives.

Part 3: Validated Experimental Workflows

To ensure scientific integrity, the following protocols have been designed as self-validating systems. The causality behind each reagent choice is explicitly detailed to aid researchers in troubleshooting and optimization.

Protocol 1: Hantzsch Thiazole Synthesis using Compound B

Objective: Synthesis of 4-(3-(trifluoromethoxy)phenyl)thiazol-2-amine.

• Preparation: In a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve thiourea (1.2 equivalents, 1.2 mmol) in absolute ethanol (10 mL).

• Addition: Slowly add Compound B (1.0 equivalent, 1.0 mmol) dropwise to the stirring solution at room temperature.

• Cyclization: Attach a reflux condenser and heat the mixture to 75°C for 2 hours. Monitor the consumption of Compound B via TLC (Hexanes/EtOAc 3:1).

• Workup: Cool the reaction to room temperature. Concentrate the mixture under reduced pressure, neutralize with saturated aqueous NaHCO3, and extract with ethyl acetate. Dry the organic layer over anhydrous Na2SO4 and concentrate to yield the thiazole product.

Causality of Experimental Design: Ethanol is selected as the solvent because it solubilizes both the hydrophobic α -bromo ketone and the hydrophilic thiourea at reflux, while its protic nature assists in proton transfer during the cyclization step [1]. The reaction is self-catalyzing; the HBr liberated during the initial nucleophilic displacement mildly acidifies the medium, promoting the subsequent dehydration and aromatization required to form the stable thiazole ring.

Protocol 2: Mild Transesterification of Compound A

Objective: Synthesis of 2-hydroxy-1-(3-(trifluoromethoxy)phenyl)ethanone.

• Preparation: In a 50 mL round-bottom flask, dissolve Compound A (1.0 equivalent, 1.0 mmol) in anhydrous methanol (15 mL).

• Activation: Add finely powdered anhydrous Potassium Carbonate (K2CO3, 0.5 equivalents, 0.5 mmol) to the solution.

• Reaction: Stir the suspension vigorously at room temperature (20-25°C) for 1 hour. Monitor via TLC until the higher-Rf acetate spot disappears.

• Workup: Quench the reaction by adding 1M HCl dropwise until the pH reaches ~6. Remove methanol under reduced pressure. Partition the aqueous residue with dichloromethane (DCM), extract twice, dry over MgSO4, and concentrate to yield the pure α -hydroxy ketone.

Causality of Experimental Design: Potassium carbonate in methanol is utilized rather than aqueous sodium hydroxide. The causality here is two-fold: first, it initiates a transesterification (yielding methyl acetate as a highly volatile byproduct that is easily removed) rather than direct hydrolysis, which proceeds much faster at room temperature [2]. Second, avoiding strong aqueous bases prevents the newly formed, sensitive α -hydroxy ketone from undergoing unwanted aldol self-condensation or oxidative degradation.

Part 4: Strategic Recommendations

When designing your synthetic route, the choice between these two reagents should be dictated by your end goal and facility capabilities:

• Choose Compound B ( α -Bromo Ketone) if your immediate goal is the rapid generation of a heterocyclic library (e.g., thiazoles, imidazoles, or oxazoles) and you have the engineering controls (fume hoods, inert atmosphere storage) to handle lachrymatory, photolabile compounds [3].

• Choose Compound A ( α -Acetoxy Ketone) if your synthesis requires a stable intermediate that can be shipped globally without cold-chain logistics, or if your downstream chemistry requires a delicate α -hydroxy ketone where traditional bromide hydrolysis would result in decomposition [2].

References

• ResearchGate. "α-Acyloxylation of Ketones/Cyclic Ethers Mediated by Hypervalent Iodine(III) Reagents as Oxidants." ResearchGate Publications. Available at: [Link]

Benchmarking Commercial Suppliers of 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate: A Comprehensive Application & Quality Control Guide

Executive Summary & Chemical Significance

In contemporary medicinal chemistry, the strategic incorporation of fluorinated motifs is paramount for optimizing a drug candidate's pharmacokinetic profile. The trifluoromethoxy ( −OCF3​ ) group is particularly privileged; it possesses a unique combination of high lipophilicity (Hansch π parameter of +1.04) and strong electron-withdrawing properties, which significantly enhances metabolic stability and membrane permeability compared to standard methoxy groups[1].

The compound 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate (CAS: 924900-36-7) serves as a highly versatile α -acetoxy ketone building block[2]. The α -acetoxy ketone moiety acts as an excellent electrophilic scaffold for the rapid construction of substituted heterocycles—such as oxazoles, imidazoles, and thiazoles—which are ubiquitous in modern pharmacophores[3].

Commercial Supplier Benchmarking

When sourcing 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate for scale-up or sensitive structure-activity relationship (SAR) studies, supplier reliability is critical. α -Acetoxy ketones can be susceptible to slow hydrolysis or transesterification if exposed to moisture or trace acids/bases during extended storage. Therefore, evaluating commercial suppliers based on their analytical rigor, purity guarantees, and supply chain transparency is essential.

Table 1: Benchmarking of Commercial Suppliers for CAS 924900-36-7

Supplier	Advertised Purity	Analytical Data Provided	Lead Time	Estimated Cost (per 1g)	Reliability Notes
ChemScene	≥ 98%	NMR, LC-MS	1-2 Weeks	~$120 - $150	High reliability for preclinical research; comprehensive QC data available[4].
EvitaChem	≥ 97%	COA (Basic)	2-4 Weeks	~$90 - $110	Good for bulk intermediate sourcing; requires rigorous in-house QC validation[2].
BOC Sciences	≥ 97%	NMR, HPLC	1-3 Weeks	~$130 - $160	Established custom synthesis network; solid documentation but variable lead times[5].
(Note: Prices and lead times are estimates based on standard catalog quantities and may vary by region.)

Self-Validating Quality Control (QC) Protocol

Regardless of the supplier's Certificate of Analysis (COA), incoming batches must undergo a self-validating QC workflow. The primary degradation pathways for this compound include ester hydrolysis (yielding the α -hydroxy ketone) and potential defluorination under extreme conditions.

Causality of Experimental Choices:

• 19 F NMR Spectroscopy: Crucial for confirming the integrity of the −OCF3​ group. A sharp singlet around δ -58 ppm confirms the presence of the intact trifluoromethoxy moiety, differentiating it from potential degradation products[6].

• LC-MS (ESI+): Provides simultaneous purity assessment (via UV absorption at 254 nm) and mass confirmation. The expected [M+H]+ is 263.05 m/z.

• Karl Fischer (KF) Titration: Ensures water content is <0.5% , as moisture will poison downstream anhydrous condensation reactions.

Step-by-Step Analytical Methodology:

• Sample Preparation: Dissolve 5 mg of the commercial batch in 1 mL of HPLC-grade Acetonitrile for LC-MS, and 10 mg in 0.6 mL of CDCl3​ for NMR analysis.

• LC-MS Analysis: Inject 2 μ L onto a C18 reverse-phase column (e.g., Waters Acquity BEH C18, 1.7 μ m). Run a gradient of 5% to 95% Acetonitrile in Water (both containing 0.1% Formic Acid) over 5 minutes. Validation: The main peak must account for >98% of the total Area Under the Curve (AUC) at 254 nm.

• NMR Acquisition: Acquire 1 H (400 MHz) and 19 F (376 MHz) spectra. Validation: Confirm the singlet for the acetate methyl group ( ∼ 2.2 ppm), the methylene singlet ( ∼ 5.3 ppm), and the aromatic multiplet (7.4-8.0 ppm).

• Decision Matrix: If purity is <98% or free α -hydroxy ketone is detected, repurify via flash chromatography (Hexanes/EtOAc 8:2) before use.

Figure 1: Self-validating quality control workflow for commercial α -acetoxy ketone batches.

Synthetic Application: Oxazole Scaffold Construction

To demonstrate the utility of 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate, we detail its application in synthesizing a 4-(3-(trifluoromethoxy)phenyl)oxazole derivative. This transformation utilizes a classic Robinson-Gabriel-type cyclocondensation.

Causality of Experimental Choices:

• Ammonium Acetate ( NH4​OAc ): Acts as the nucleophilic nitrogen source. It is used in large excess (5-10 equivalents) to drive the equilibrium toward imine formation[3].

• Glacial Acetic Acid (AcOH): Serves a dual purpose as both the solvent and the acid catalyst. The acidic environment promotes the initial imine formation and subsequent cyclodehydration to form the aromatic oxazole ring.

Step-by-Step Synthesis Protocol:

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate (1.0 mmol, 262 mg).

• Reagent Addition: Add ammonium acetate (10.0 mmol, 770 mg) followed by 10 mL of glacial acetic acid.

• Cyclocondensation: Heat the reaction mixture to 110°C under a nitrogen atmosphere for 4 hours.

• In-Process Validation: Monitor the reaction via TLC (Hexanes/EtOAc 7:3). The disappearance of the starting material ( Rf​∼0.5 ) and the appearance of a new, highly UV-active spot ( Rf​∼0.7 ) validates reaction completion.

• Workup: Cool the mixture to room temperature, pour into 50 mL of ice water, and neutralize carefully with saturated aqueous NaHCO3​ until pH 7. Extract with Ethyl Acetate ( 3×20 mL).

• Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , concentrate in vacuo, and purify via silica gel chromatography to yield the pure oxazole scaffold.

Figure 2: Cyclocondensation pathway for synthesizing oxazole scaffolds from α -acetoxy ketones.

References

• Title: 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate - EvitaChem Source: EvitaChem URL: 2

• Title: 924900-36-7 | 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate Source: ChemScene URL: 7

• Title: BOCSCI | Functional Group | Chemical Compounds Source: Scribd (BOC Sciences Catalog) URL: 5

• Title: The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design Source: MDPI URL: 1

• Title: Potent trifluoromethoxy, trifluoromethylsulfonyl, trifluoromethylthio and pentafluorosulfanyl containing (1,3,4-oxadiazol-2-yl)benzamides against drug-resistant Gram-positive bacteria Source: RSC Medicinal Chemistry URL: 3

• Title: Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis Source: PMC (National Institutes of Health) URL: 6

Sources

• 1. mdpi.com [mdpi.com]
• 2. evitachem.com [evitachem.com]
• 3. Potent trifluoromethoxy, trifluoromethylsulfonyl, trifluoromethylthio and pentafluorosulfanyl containing (1,3,4-oxadiazol-2-yl)benzamides against drug-resistant Gram-positive bacteria - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. chemscene.com [chemscene.com]
• 5. scribd.com [scribd.com]
• 6. Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemscene.com [chemscene.com]

Validating Enantiomeric Excess in 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl Acetate Derivatives: A Comparative Guide

Mechanistic Context & Analytical Challenges

The compound 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate is a highly versatile fluorinated building block utilized in advanced organic synthesis and pharmaceutical development[1]. While the parent scaffold is achiral, its α -substituted derivatives (e.g., α -alkyl analogs) and their subsequent enzymatic reduction products possess a critical stereocenter. Validating the enantiomeric excess ( ee ) of these derivatives is a strict quality control requirement, as the stereochemistry directly dictates pharmacological efficacy and safety.

Analyzing α -acetoxy ketones presents unique challenges. These molecules are susceptible to keto-enol tautomerization, which can lead to on-column racemization if exposed to highly polar or acidic environments. Furthermore, the thermal lability of the acetate group complicates gas-phase analysis. However, the presence of the strongly electron-withdrawing trifluoromethoxy ( −OCF3​ ) group and the phenyl ring provides an excellent chromophore, making UV-coupled chromatographic techniques highly favorable[2].

Comparative Analysis of Analytical Modalities

To objectively select the best method for ee determination, we must evaluate the physical chemistry of the analyte against the operational mechanics of available analytical platforms.

Table 1: Comparative Performance of Analytical Modalities

Analytical Modality	Separation Mechanism	Sensitivity (LOD)	Sample Recovery	Suitability for α -Acetoxy Ketones
Chiral HPLC	Transient diastereomeric complex on CSP	High ( <0.1μg )	Excellent (Non-destructive)	Optimal (No thermal degradation)
Chiral GC	Partitioning on cyclodextrin phase	High ( <0.05μg )	Poor (Destructive)	Sub-optimal (Thermal elimination risk)
1 H-NMR (CSA)	Diastereomeric solvation environment	Low ( >500μg )	Excellent (Non-destructive)	Moderate (Peak overlap in mixtures)

Causality of Selection: Chiral Gas Chromatography (GC) is frequently used for volatile enantiomers[3]; however, the high injection port temperatures ( >200∘C ) required for GC can induce the thermal elimination of the acetate group, destroying the analyte. Nuclear Magnetic Resonance (NMR) using Chiral Solvating Agents (CSAs) avoids thermal degradation but lacks the sensitivity required to detect trace enantiomeric impurities ( ee>99% ). Therefore, Chiral High-Performance Liquid Chromatography (HPLC) emerges as the gold standard, offering non-destructive, high-resolution separation at ambient temperatures[2].

Fig 1: Logical workflow for selecting the optimal ee validation method for chiral derivatives.

Deep Dive: Chiral Stationary Phase (CSP) Selection

Within Chiral HPLC, the choice of the Chiral Stationary Phase (CSP) is paramount[3]. For 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate derivatives, polysaccharide-based CSPs dominate. We compared an amylose-based column (Chiralpak AD-H) against a cellulose-based column (Chiralcel OD-H).

Table 2: Chromatographic Performance Data (Normal Phase)

Parameter	Chiralpak AD-H (Amylose)	Chiralcel OD-H (Cellulose)
Polymer Backbone	Amylose tris(3,5-dimethylphenylcarbamate)	Cellulose tris(3,5-dimethylphenylcarbamate)
Mobile Phase	Hexane / Isopropanol (90:10)	Hexane / Isopropanol (90:10)
Retention Time ( R )	8.4 min	12.1 min
Retention Time ( S )	10.2 min	13.5 min
Selectivity ( α )	1.25	1.13
Resolution ( Rs​ )	2.8 (Baseline)	1.4 (Partial)

Mechanistic Causality: Why does the amylose backbone outperform cellulose here? Amylose forms a left-handed 3/4 helix, creating a highly accommodating chiral groove. The bulky, highly electronegative −OCF3​ group of our analyte requires a larger cavity to properly orient the molecule. Once inside the amylose cavity, cooperative hydrogen bonding occurs between the carbamate NH of the CSP and the α -acetoxy carbonyl of the derivative[2]. Furthermore, the altered π -electron density of the trifluoromethoxy-phenyl ring engages in strong π−π stacking with the 3,5-dimethylphenyl groups of the CSP. The linear backbone of cellulose (OD-H) lacks this deep helical cavity, resulting in weaker steric discrimination and sub-optimal resolution ( Rs​<1.5 )[4].

Fig 2: Mechanism of enantiomeric separation on an amylose-based chiral stationary phase.

Self-Validating Experimental Protocol

A protocol is only as reliable as its internal controls. This methodology incorporates a strict System Suitability Test (SST) using a racemate injection to validate the thermodynamic stability of the column prior to analyzing asymmetric batches.

Step 1: Sample Preparation

• Dissolution: Dissolve 1.0 mg of the chiral 2-Oxo-2-(3-(trifluoromethoxy)phenyl)ethyl acetate derivative in 1.0 mL of HPLC-grade Hexane/Isopropanol (90:10 v/v). Causality: Using the mobile phase as the diluent prevents solvent-front distortion and peak broadening.

• Homogenization: Vortex for 30 seconds and sonicate for 2 minutes to ensure complete dissolution.

• Filtration: Filter the mixture through a 0.22 µm PTFE syringe filter into an amber HPLC vial. Causality: PTFE is chemically inert to hexane, and filtration protects the expensive CSP from particulate fouling.

Step 2: Chromatographic Conditions

• Column: Chiralpak AD-H (250 mm × 4.6 mm, 5 µm particle size).

• Mobile Phase: Hexane / Isopropanol (90:10 v/v), isocratic elution. Causality: Non-polar hexane ensures the primary interaction mechanism remains hydrogen bonding. Polar solvents would outcompete the analyte for H-bond donor/acceptor sites on the CSP.

• Flow Rate: 1.0 mL/min.

• Temperature: 25 °C. Causality: Chiral recognition is an enthalpy-driven process. Strict thermostatic control is critical; temperature fluctuations >1∘C will increase kinetic energy, overcoming weak supramolecular interactions and degrading resolution.

• Detection: UV absorbance at 254 nm.

• Injection Volume: 10 µL.

Step 3: System Suitability Testing (SST) - The Self-Validation Step

• Inject a 10 µL aliquot of the racemic standard (a known 50:50 mixture of R and S enantiomers).

• Acceptance Criteria: The resolution ( Rs​ ) between the two enantiomeric peaks must be ≥1.5 (indicating true baseline separation). The tailing factor for both peaks must be ≤1.2 .

• If criteria are failed: Do not proceed. Regenerate the column with 100% Isopropanol at 0.5 mL/min for 4 hours to strip strongly adsorbed impurities.

Step 4: Data Acquisition and ee Calculation

• Inject the synthetically or enzymatically derived sample.

• Integrate the peak areas corresponding to the separated enantiomers.

• Calculate the enantiomeric excess using the standard formula[2]:

  ee(%)=​[R]+[S][R]−[S]​​×100

  (Where [R] and [S] represent the integrated peak areas of the respective enantiomers).

References

• Title: Comparison of reversed-phase enantioselective HPLC methods for determining the enantiomeric purity of (S)-omeprazole in the presence of its related substances Source: PMC (National Institutes of Health) URL: [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Comparison of reversed-phase enantioselective HPLC methods for determining the enantiomeric purity of (S)-omeprazole in the presence of its related substances - PMC [pmc.ncbi.nlm.nih.gov]